Cas no 1797344-53-6 (1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide
• CAS No: 1797344-53-6
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 6231818
• PubChem ID: 71809561
• Update Time: 2025-10-18

1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• 1-METHANESULFONYL-N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]PIPERIDINE-4-CARBOXAMIDE
• 1797344-53-6
• N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1-methylsulfonylpiperidine-4-carboxamide
• AKOS024565100
• F6442-4821

• Inchi： 1S/C18H27N3O4S/c1-25-17-9-10-20(13-17)16-5-3-15(4-6-16)19-18(22)14-7-11-21(12-8-14)26(2,23)24/h3-6,14,17H,7-13H2,1-2H3,(H,19,22)
• InChI Key： GHAVRFYWTNPBMN-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2C=CC(=CC=2)N2CCC(C2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.17222752g/mol
• Monoisotopic Mass: 381.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.3Ų

Additional information on 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide

Comprehensive Overview of 1-Methanesulfonyl-N-4-(3-Methoxypyrrolidin-1-yl)Phenylpiperidine-4-Carboxamide (CAS No. 1797344-53-6)

The compound 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide (CAS No. 1797344-53-6) represents a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its complex structure combines a piperidine core with a methanesulfonyl group and a 3-methoxypyrrolidine moiety, making it a subject of interest for researchers investigating novel kinase inhibitors and GPCR modulators. The presence of both hydrogen bond acceptors and donors in its architecture suggests potential interactions with biological targets, particularly in central nervous system (CNS) disorders and inflammatory pathways.

Recent trends in pharmaceutical research highlight growing interest in pyrrolidine derivatives and sulfonamide-containing compounds, with 1797344-53-6 emerging as a candidate for structure-activity relationship (SAR) studies. The methoxy group on the pyrrolidine ring may influence metabolic stability, while the piperidine carboxamide fragment could contribute to target binding affinity. These features align with current industry focus on improving drug-like properties and blood-brain barrier penetration in neurotherapeutics.

From a synthetic chemistry perspective, the preparation of 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide involves multi-step organic transformations. Key challenges include the selective introduction of the methanesulfonyl group and the efficient coupling of the 3-methoxypyrrolidine segment. Modern techniques such as flow chemistry and microwave-assisted synthesis may offer advantages in optimizing the production process, addressing common questions about scale-up feasibility and process safety in pharmaceutical manufacturing.

The physicochemical properties of CAS 1797344-53-6 warrant careful consideration in drug development. Computational models predict moderate lipophilicity (clogP) and acceptable aqueous solubility, crucial factors for oral bioavailability. The compound's molecular weight and polar surface area fall within ranges typically associated with CNS-active molecules, sparking discussions about its potential in treating neurodegenerative diseases or chronic pain conditions - topics frequently searched in academic and pharmaceutical databases.

Patent literature reveals growing intellectual property activity surrounding piperidine-carboxamide derivatives, with 1797344-53-6 appearing in claims related to protein kinase modulation. This aligns with market demand for novel targeted therapies, particularly in oncology and autoimmune diseases. Researchers often inquire about the IC50 values and selectivity profiles of such compounds, though specific biological data for this molecule remains proprietary in most publications.

Quality control and analytical characterization of 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide present unique challenges. Advanced techniques like LC-MS/MS and NMR spectroscopy are essential for verifying structural integrity, while chiral HPLC may be required to assess optical purity due to the stereocenter in the 3-methoxypyrrolidine component. These analytical considerations reflect broader industry concerns about impurity profiling and regulatory compliance in API development.

Emerging applications in chemical biology suggest potential uses for CAS 1797344-53-6 as a pharmacological probe or target identification tool. The compound's modular structure allows for synthetic diversification, making it valuable for fragment-based drug discovery approaches. Such applications respond to frequent researcher queries about chemical probes for undrugged targets and polypharmacology strategies in modern drug development.

Environmental and safety assessments of 1797344-53-6 follow standard protocols for pharmaceutical intermediates. While not classified as hazardous, proper handling of the methanesulfonyl group requires standard laboratory precautions. This addresses common search queries about laboratory safety protocols and waste disposal procedures for sulfonamide-containing compounds in research settings.

The commercial availability of 1-methanesulfonyl-N-4-(3-methoxypyrrolidin-1-yl)phenylpiperidine-4-carboxamide remains limited to specialized suppliers, reflecting its status as a research-grade chemical. Pricing and custom synthesis options frequently appear in search trends, indicating strong market interest from academic and industrial researchers exploring structure-based drug design and medicinal chemistry optimization programs.

Future research directions for CAS 1797344-53-6 may include detailed pharmacokinetic studies and in vivo efficacy models, particularly given the structural features associated with CNS penetration. The compound's potential as a lead optimization starting point continues to generate discussion in medicinal chemistry forums, addressing persistent industry challenges in drug candidate selection and translational research.